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Compound of Interest

Compound Name: NVS-PAK1-1

Cat. No.: B10774912 Get Quote

This document provides crucial safety and logistical information for the proper disposal of NVS-
PAK1-1, a potent and selective allosteric p21-activated kinase 1 (PAK1) inhibitor. The following

procedures are designed for researchers, scientists, and drug development professionals to

ensure the safe handling and disposal of this compound, thereby minimizing environmental

impact and maintaining laboratory safety.

NVS-PAK1-1: Key Data Summary
For easy reference, the following table summarizes essential quantitative data for NVS-PAK1-
1.

Property Value

Molecular Weight 479.93 g/mol

Formula C₂₃H₂₅ClF₃N₅O

CAS Number 1783816-74-9

IC₅₀ (PAK1) 5 nM

Storage Temperature -20°C
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The proper disposal of NVS-PAK1-1 is critical due to its potential hazards. The compound is

classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects[1].

Therefore, it must be treated as hazardous chemical waste. The following step-by-step protocol

outlines the recommended disposal procedure.

Experimental Protocol: Disposal of NVS-PAK1-1
Objective: To safely dispose of NVS-PAK1-1 in solid form and in solutions, as well as

contaminated labware, in compliance with standard laboratory safety and environmental

regulations.

Materials:

NVS-PAK1-1 waste (solid or in solution)

Designated hazardous waste container (leak-proof, with a secure lid, clearly labeled for

cytotoxic/hazardous chemical waste)

Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat

Chemical fume hood

Waste labels (e.g., "Hazardous Waste," "Cytotoxic")

Absorbent material (for spills)

Procedure:

Risk Assessment and Preparation:

Before handling, review the Safety Data Sheet (SDS) for NVS-PAK1-1.

Conduct all disposal procedures within a certified chemical fume hood to avoid inhalation

of any dust or aerosols.

Ensure all necessary PPE is worn correctly.

Segregation of Waste:
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NVS-PAK1-1 waste must be segregated from general laboratory waste.

Do not mix with other incompatible waste streams.

Disposal of Solid NVS-PAK1-1:

Carefully transfer any unused or waste solid NVS-PAK1-1 into a designated hazardous

waste container.

Avoid generating dust. If necessary, moisten the solid with a small amount of a suitable

solvent (e.g., the solvent it was last used with) to prevent airborne particles.

Disposal of NVS-PAK1-1 Solutions:

Collect all solutions containing NVS-PAK1-1 in a sealable, chemical-resistant waste

container.

Do not dispose of NVS-PAK1-1 solutions down the drain, as it is very toxic to aquatic

life[1].

Disposal of Contaminated Labware:

Disposable items such as pipette tips, gloves, and bench paper that have come into

contact with NVS-PAK1-1 should be placed in a designated, sealed bag or container for

cytotoxic waste[1][2].

Non-disposable glassware should be decontaminated by rinsing with a suitable solvent,

and the rinsate collected as hazardous waste.

Labeling and Storage of Waste:

Clearly label the hazardous waste container with "Hazardous Waste," the full chemical

name "NVS-PAK1-1," and the appropriate hazard symbols (e.g., "Toxic," "Harmful,"

"Environmentally Hazardous").

Store the sealed waste container in a designated, secure area away from incompatible

materials until it is collected by a certified waste disposal service.
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Waste Collection:

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor. Disposal

via high-temperature incineration is the recommended method for cytotoxic waste[3].

Visualizing the Disposal Workflow
To further clarify the proper disposal procedure for NVS-PAK1-1, the following diagram

illustrates the decision-making process and necessary steps.
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Preparation

Waste Identification

Disposal Actions

Final Steps

Start: NVS-PAK1-1 Waste Generated

Don Appropriate PPE

Work in Chemical Fume Hood

Identify Waste Type

Transfer Solid to Waste Container

Solid

Collect Solution in Waste Container

Solution

Place in Cytotoxic Waste Bag

Contaminated Items

Label Waste Container Correctly

Store Securely for Pickup

Arrange Pickup via EHS

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for NVS-PAK1-1 from generation to final pickup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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